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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B609064

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of MitoTracker Green FM, a
fluorescent probe widely utilized for the visualization and analysis of mitochondria in living cells.
This document details the probe's spectral properties, mechanism of action, and provides
detailed protocols for its application in fluorescence microscopy and flow cytometry.

Core Principles and Mechanism of Action

MitoTracker Green FM is a cell-permeant dye that selectively labels mitochondria. The probe
passively diffuses across the plasma membrane of live cells and accumulates within the
mitochondria.[1] A key feature of MitoTracker Green FM is its mildly thiol-reactive chloromethyl
group.[1] Once inside the mitochondria, this group covalently binds to free thiol groups on
proteins within the mitochondrial matrix. This covalent linkage ensures that the probe is well-
retained within the mitochondria.

A distinguishing characteristic of MitoTracker Green FM is that its accumulation in
mitochondria is largely independent of the mitochondrial membrane potential. This allows for
the labeling and tracking of mitochondria regardless of their energetic state. The probe is
virtually non-fluorescent in aqueous environments and only exhibits bright green fluorescence
upon sequestration in the lipid-rich environment of the mitochondria, resulting in a low
background signal.[2]
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It is crucial to note that MitoTracker Green FM is intended for use in live-cell imaging only. The
fluorescence of the dye is not preserved following fixation with aldehydes or alcohols.[1]

Physicochemical and Spectral Properties

The spectral characteristics and other key quantitative data for MitoTracker Green FM are
summarized in the table below. It is important to note that the fluorescence quantum yield and
molar extinction coefficient are not readily available in the literature, as the probe's
fluorescence is highly dependent on its environment. The probe is essentially non-fluorescent
in aqueous solutions and becomes fluorescent upon binding within the mitochondrial matrix.[2]

[3]

Property Value Source(s)
Excitation Maximum (Ex) 490 nm [11[415]
Emission Maximum (Em) 516 nm [1]
Alternative Emission Maxima 512 nm, 513 nm, 523 nm [4]

Recommended Excitation
488 nm
Laser

Recommended Emission Filter 515/30 nm or 530/30 nm

Molecular Weight 671.87 g/mol [6]

] Not available (environmentally
Quantum Yield (®)
dependent)

o o Not available (environmentally
Molar Extinction Coefficient (g)
dependent)

Visualizing the Mechanism and Workflow

To better illustrate the underlying principles and practical application of MitoTracker Green FM,
the following diagrams have been generated.
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Prepare 1 mM Stock Solution
in Anhydrous DMSO

:

Dilute Stock to 20-200 nM Culture Adherent or
in Serum-Free Medium or PBS Suspension Cells

Incubate Cells with

Working Solution
(15-45 min at 37°C)

Wash Cells Twice with
Pre-warmed Medium or PBS

Image Live Cells Immediately
(Fluorescence Microscopy or Flow Cytometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609064#mitotracker-green-fm-excitation-and-
emission-spectra]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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